Cas no 2228361-02-0 (2-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropanoic acid)

• Product Name: 2-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropanoic acid
• CAS No: 2228361-02-0
• MF: C₁₂H₁₅F₂NO₂
• MW: 243.24981045723
• CID: 5906033
• PubChem ID: 165669467
• Update Time: 2025-07-15

2-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropanoic acid
• 2228361-02-0
• 2-[2-(dimethylamino)-3,4-difluorophenyl]-2-methylpropanoic acid
• EN300-1734342

• Inchi： 1S/C12H15F2NO2/c1-12(2,11(16)17)7-5-6-8(13)9(14)10(7)15(3)4/h5-6H,1-4H3,(H,16,17)
• InChI Key： LEVXDVKKPDJAAG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)C(C(=O)O)(C)C)F

Computed Properties

• Exact Mass: 243.10708505g/mol
• Monoisotopic Mass: 243.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropanoic acid

Introduction to 2-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropanoic acid (CAS No. 2228361-02-0)

2-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228361-02-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural features, which include a fluoro-substituted aromatic ring and an amine-functionalized side chain. Such structural motifs are often exploited in medicinal chemistry to modulate biological activity, enhancing both potency and selectivity in drug design.

The significance of this compound lies in its potential applications as a key intermediate in the synthesis of novel therapeutic agents. The presence of both fluorine atoms and a dimethylamino group contributes to its distinct electronic properties, which can influence interactions with biological targets. Fluorine substitution is a well-documented strategy in drug discovery, often employed to improve metabolic stability, binding affinity, and pharmacokinetic profiles. In contrast, the dimethylamino moiety is frequently incorporated to enhance basicity and solubility, making it a valuable component in the design of bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of compounds like 2-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropanoic acid with greater accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation. For instance, studies suggest that the fluoro-substituted aromatic ring may interact with specific enzymes or receptors, potentially leading to applications in treating inflammatory disorders or neurological conditions. The methylpropanoic acid moiety further contributes to the compound's complexity, offering multiple sites for functionalization and derivatization.

In the context of modern drug development, the synthesis of such complex molecules requires meticulous attention to detail. The multi-step synthetic routes often involve advanced catalytic processes and purification techniques to ensure high yields and purity. Researchers have been exploring greener methodologies, such as flow chemistry and biocatalysis, to streamline these processes while minimizing environmental impact. The demand for efficient synthetic strategies has spurred innovation in chemical engineering, making it possible to produce these compounds on a scalable basis.

The pharmacological potential of 2-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropanoic acid has been explored in several preclinical studies. These investigations have highlighted its ability to modulate key signaling pathways involved in disease progression. For example, preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on enzymes implicated in cancer metabolism or neurodegenerative diseases. Such findings underscore the importance of structural diversity in medicinal chemistry and the need for continued exploration of novel scaffolds.

The role of fluorine chemistry in pharmaceuticals cannot be overstated. Fluorinated compounds often exhibit enhanced binding affinity due to changes in electronic distribution and steric effects. This property has been leveraged in the development of antiviral drugs, anticancer agents, and anti-inflammatory medications. The 3,4-difluorophenyl core of 2-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropanoic acid is particularly noteworthy for its potential to interact with biological targets in a highly specific manner. Such interactions are critical for achieving therapeutic efficacy while minimizing off-target effects.

As computational methods continue to evolve, so does our ability to predict the pharmacokinetic properties of candidate drugs. Techniques like molecular dynamics simulations and quantum mechanical calculations allow researchers to model how compounds like this one will behave within biological systems. These insights are invaluable for optimizing drug design early in the development process, reducing the time and cost associated with bringing new therapies to market.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how researchers approach complex chemical problems. AI-driven platforms can analyze vast datasets rapidly, identifying patterns that might otherwise go unnoticed. This technology has already been applied to screen large libraries of compounds for potential bioactivity. In the case of 2-2-(dimethylamino)-3,4-difluorophenyl-2-methylpropanoic acid, AI models have helped predict its interactions with various biological targets, guiding experimental efforts toward more fruitful outcomes.

The future directions for research on this compound are promising but multifaceted. Further investigation into its synthetic pathways could lead to more efficient production methods, while additional preclinical studies may uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential for translating these findings into tangible benefits for patients worldwide.

In summary,CAS No 2228361-02-0 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity. The combination of fluorine substitution, dimethylamino functionality, and methylpropanoic acid side chain positions it as a valuable scaffold for drug discovery efforts aimed at treating a wide range of diseases.